1-(3-Methylbutanoyl)-4-(2-thienylcarbonyl)piperazine

• Molecular Formula: C14H20N2O2S
• Molecular Weight: 280.39 g/mol
• IUPAC Name: 3-methyl-1-[4-(thiophene-2-carbonyl)piperazin-1-yl]butan-1-one
• InChI: InChI=1S/C14H20N2O2S/c1-11(2)10-13(17)15-5-7-16(8-6-15)14(18)12-4-3-9-19-12/h3-4,9,11H,5-8,10H2,1-2H3
• InChI Key: XKZPBYKVTNEHTI-UHFFFAOYSA-N
• SMILES: CC(C)CC(=O)N1CCN(CC1)C(=O)C2=CC=CS2

Description

1-(3-Methylbutanoyl)-4-(2-thienylcarbonyl)piperazine, also known as TFMPP, is a synthetic compound that belongs to the piperazine family of drugs. It was first synthesized in the 1970s and gained popularity in the 1990s as a recreational drug. However, it has also been studied for its potential therapeutic applications in scientific research.

Mechanism of Action

The mechanism of action of 1-(3-Methylbutanoyl)-4-(2-thienylcarbonyl)piperazine involves its binding to the serotonin 5-HT1B and 5-HT2C receptors. This binding results in the activation of these receptors, which leads to the release of neurotransmitters such as serotonin and dopamine. 1-(3-Methylbutanoyl)-4-(2-thienylcarbonyl)piperazine also inhibits the reuptake of serotonin, which increases the concentration of serotonin in the synaptic cleft and prolongs its effects.
Biochemical and Physiological Effects:
1-(3-Methylbutanoyl)-4-(2-thienylcarbonyl)piperazine has been shown to have a number of biochemical and physiological effects. It has been shown to increase the release of serotonin and dopamine, which may contribute to its antidepressant and anxiolytic effects. 1-(3-Methylbutanoyl)-4-(2-thienylcarbonyl)piperazine has also been shown to have vasoconstrictive properties, which may contribute to its potential use in the treatment of migraines. Additionally, 1-(3-Methylbutanoyl)-4-(2-thienylcarbonyl)piperazine has been shown to have effects on the cardiovascular system, including increased heart rate and blood pressure.

Advantages and Limitations for Lab Experiments

One advantage of 1-(3-Methylbutanoyl)-4-(2-thienylcarbonyl)piperazine for lab experiments is its well-established synthesis method, which allows for the production of large quantities of the compound. Additionally, 1-(3-Methylbutanoyl)-4-(2-thienylcarbonyl)piperazine has been extensively studied in scientific research, which provides a wealth of information on its properties and potential applications. However, one limitation of 1-(3-Methylbutanoyl)-4-(2-thienylcarbonyl)piperazine is its potential for abuse, which may limit its use in certain research settings.

Future Directions

There are a number of future directions for the study of 1-(3-Methylbutanoyl)-4-(2-thienylcarbonyl)piperazine. One potential direction is the further exploration of its potential therapeutic applications, particularly in the treatment of mood disorders and migraines. Additionally, the development of new compounds based on the structure of 1-(3-Methylbutanoyl)-4-(2-thienylcarbonyl)piperazine may lead to the discovery of novel drugs with improved therapeutic properties. Finally, the investigation of the long-term effects of 1-(3-Methylbutanoyl)-4-(2-thienylcarbonyl)piperazine on the brain and cardiovascular system may provide valuable insights into its safety and potential for use in clinical settings.

Synthesis Methods

The synthesis of 1-(3-Methylbutanoyl)-4-(2-thienylcarbonyl)piperazine involves the reaction of 1-benzylpiperazine with thiophene-2-carboxylic acid chloride in the presence of a base such as triethylamine. The resulting product is then treated with 3-methylbutanoyl chloride to yield 1-(3-Methylbutanoyl)-4-(2-thienylcarbonyl)piperazine. This synthesis method has been well established in the literature and has been used to produce 1-(3-Methylbutanoyl)-4-(2-thienylcarbonyl)piperazine for both research and recreational purposes.

Scientific Research Applications

1-(3-Methylbutanoyl)-4-(2-thienylcarbonyl)piperazine has been studied in scientific research for its potential therapeutic applications. It has been shown to have an affinity for the serotonin 5-HT1B and 5-HT2C receptors, which are involved in the regulation of mood, appetite, and sleep. 1-(3-Methylbutanoyl)-4-(2-thienylcarbonyl)piperazine has also been shown to inhibit the reuptake of serotonin, which may contribute to its antidepressant effects. Additionally, 1-(3-Methylbutanoyl)-4-(2-thienylcarbonyl)piperazine has been studied for its potential use in the treatment of migraines, as it has been shown to have vasoconstrictive properties.